(E)-2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-N-pyridin-3-ylprop-2-enamide

• IUPAC Name: (E)-2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-N-pyridin-3-ylprop-2-enamide
• InChI: InChI=1S/C22H20N4O2/c1-15-11-17(16(2)26(15)20-6-8-21(28-3)9-7-20)12-18(13-23)22(27)25-19-5-4-10-24-14-19/h4-12,14H,1-3H3,(H,25,27)/b18-12+
• InChI Key: UIJLUIQTXKYWHH-LDADJPATSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)OC)C)C=C(C#N)C(=O)NC3=CN=CC=C3
• Isomeric SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)OC)C)/C=C(\C#N)/C(=O)NC3=CN=CC=C3
• Molecular Formula: C22H20N4O2
• Molecular Weight: 372.4 g/mol
• CAS No.: 1390952-64-3

Description

The compound “(E)-2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-N-pyridin-3-ylprop-2-enamide” is a structurally complex molecule featuring a pyrrole core substituted with a 4-methoxyphenyl group, methyl groups at positions 2 and 5, and a cyano-enamide side chain terminating in a pyridin-3-ylamide moiety. While direct data on its biological activity or physicochemical properties are unavailable in the provided evidence, structural analogs and computational tools like SHELX (used for crystallographic refinement ) highlight its relevance in small-molecule drug design.

Biological Activity

(E)-2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-N-pyridin-3-ylprop-2-enamide is a synthetic compound that has garnered attention due to its potential biological activities. Its unique structural features, including a cyano group and a pyrrole moiety, suggest interactions with various biological targets. This article reviews the biological activities of this compound, including its anticancer properties and other pharmacological effects.

Chemical Structure and Properties

The compound can be characterized by the following molecular formula and properties:

Property	Value
Molecular Formula	C₁₈H₁₈N₄O
Molecular Weight	306.36 g/mol
Melting Point	Not available
Solubility	Soluble in DMSO

The biological activity of (E)-2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-N-pyridin-3-ylprop-2-enamide is primarily attributed to its ability to interact with specific cellular targets. The presence of the cyano and pyrrole groups suggests potential inhibition of key enzymes involved in cancer cell proliferation.

Anticancer Activity

Recent studies have evaluated the anticancer potential of this compound against various cancer cell lines. The National Cancer Institute (NCI) screened it against a panel of approximately sixty cancer cell lines representing different types of cancer, including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers.

Results from Anticancer Screening

The results from the screening assay indicated that:

Cell Line Type	Sensitivity Level
Leukemia	Slightly sensitive
Melanoma	Low sensitivity
Lung Cancer	Low sensitivity
Breast Cancer	Low sensitivity

Overall, only four cancer cell lines showed slight sensitivity at a concentration of 10 µM. The compound displayed low-level anticancer activity, suggesting that further modifications might be necessary to enhance its efficacy.

Other Biological Activities

In addition to its anticancer properties, (E)-2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-N-pyridin-3-ylprop-2-enamide has been investigated for other biological activities:

• Antimicrobial Activity : Preliminary studies indicate potential antimicrobial effects against certain bacterial strains.
• Anti-inflammatory Properties : The compound may exhibit anti-inflammatory activity due to the presence of the methoxyphenyl group.

Case Studies and Research Findings

Several case studies have highlighted the biological activity of similar compounds within the same chemical class:

• Study on Pyrrole Derivatives : A study demonstrated that pyrrole derivatives exhibit significant anticancer activity through apoptosis induction in cancer cells.
• Research on Enamide Compounds : Research has shown that enamide derivatives can inhibit tumor growth in vivo by targeting specific signaling pathways involved in cancer progression.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Potential Applications	Reference
(E)-2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-N-pyridin-3-ylprop-2-enamide	Pyrrole	4-Methoxyphenyl, 2,5-dimethyl, cyano-enamide, pyridin-3-ylamide	Enzyme/receptor modulation	-
1-(4-Acetylphenyl)-6-hydroxy-2-oxo-dihydropyridine-3,5-dicarbonitrile (Compound 1)	Dihydropyridine	Acetylphenyl, dimethylaminophenyl, hydroxyl, dicarbonitrile	Antioxidant or antimicrobial
4-(4-(2-cyanoethenyl)-phenylamino)-pyrimidinyl-pyrrolidin-benzene-1,3,5-trione (Compound 3)	Pyrimidine-pyrrolidine	Cyanoethenyl, benzene-1,3,5-trione, dimethylphenyl	Kinase inhibition

Table 2: Physicochemical Inference

Property	Target Compound	Compound 1	Compound 3
Molecular Weight	~450–470 g/mol (estimated)	~450 g/mol	~550–600 g/mol
LogP	~3.5 (moderate lipophilicity)	~2.8 (hydrophilic)	~4.2 (highly lipophilic)
Key Functional Groups	Cyano, enamide, methoxy	Hydroxyl, dicarbonitrile	Cyanoethenyl, trione

Research Findings and Implications

Structural Flexibility vs.

Electron-Deficient Motifs: The cyano group’s presence across all compounds suggests a shared mechanism of action, such as covalent binding or dipole-dipole interactions with catalytic lysines or serines.

Synthetic Challenges : The patent compound’s benzene-1,3,5-trione group requires multi-step synthesis, whereas the target compound’s simpler pyrrole core may facilitate scalable production.

Q & A

Q. What synthetic strategies are recommended for preparing (E)-2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-N-pyridin-3-ylprop-2-enamide?

The synthesis involves multi-step protocols, including:

• Knoevenagel condensation : To form the (E)-configured α,β-unsaturated cyanoenamide backbone, as seen in analogous pyrrole-pyridine hybrids .
• Pyrrole ring functionalization : Introduce 4-methoxyphenyl and methyl groups via Friedel-Crafts alkylation or palladium-catalyzed coupling, similar to methods for substituted pyrroles in heterocyclic systems .
• Amide coupling : Use HATU or EDCI with DIPEA for the final N-pyridin-3-ylprop-2-enamide linkage, ensuring stereochemical integrity .
  Key validation: Monitor intermediates via $^1H$-NMR and LC-MS to confirm regioselectivity and purity.

Q. How can the structural identity of this compound be confirmed experimentally?

• X-ray crystallography : Resolve the (E)-configuration and torsion angles using SHELXL (SHELX-97) for refinement, as demonstrated for structurally related acrylamide derivatives .
• Spectroscopic analysis :
  • $^1H$- and $^{13}C$-NMR to verify proton environments (e.g., cyano group at δ ~110–120 ppm, pyrrole aromatic protons).
  • FTIR for characteristic stretches (C≡N: ~2200–2250 cm$^{-1}$, C=O: ~1650–1700 cm$^{-1}$) .

Advanced Research Questions

Q. What methodologies address contradictions in reported bioactivity data for this compound?

• Reproducibility assays : Standardize cell-based assays (e.g., kinase inhibition) with controls for solvent effects (DMSO ≤0.1%) and batch-to-batch compound purity (HPLC ≥95%) .
• Mechanistic validation : Use isotopic labeling (e.g., $^{13}C$-cyano group) to track metabolic stability in vitro, resolving discrepancies in IC$_{50}$ values across studies .

Q. How can structure-activity relationships (SAR) be optimized for target selectivity?

• Substituent modulation : Replace the 4-methoxyphenyl group with electron-withdrawing groups (e.g., nitro, trifluoromethyl) to evaluate effects on binding affinity using molecular docking (AutoDock Vina) and MMPBSA free-energy calculations .
• Pyridine ring variation : Synthesize analogs with pyridin-2-yl or pyridin-4-yl substituents and compare pharmacokinetic profiles via logP and plasma protein binding assays .

Q. What experimental approaches resolve challenges in crystallizing this compound?

• Co-crystallization : Use fragment-based screening with kinase domains (e.g., CDK2 or JAK3) to stabilize the ligand-protein complex .
• High-throughput crystallization : Employ vapor diffusion in 96-well plates with varied precipitant ratios (PEG 3350 vs. ammonium sulfate) to address twinning or disorder .

Methodological Considerations for Data Interpretation

Q. How to assess the compound’s physicochemical properties for in vivo studies?

• Solubility : Perform shake-flask method in PBS (pH 7.4) and simulated gastric fluid (pH 1.2) with UV-Vis quantification .
• Stability : Conduct accelerated degradation studies (40°C/75% RH for 4 weeks) and monitor via UPLC-MS for hydrolytic or oxidative byproducts .

Q. What computational tools validate the proposed reaction mechanism for its synthesis?

• DFT calculations : Optimize transition states (B3LYP/6-31G*) for the Knoevenagel step to confirm the (E)-configuration’s thermodynamic favorability .
• Kinetic isotope effects : Compare $k_H/k_D$ ratios in deuterated solvents to distinguish between concerted or stepwise pathways .

Specialized Techniques for Advanced Applications

Q. How to mitigate regioselectivity issues during pyrrole functionalization?

• Directed ortho-metalation : Use TMPMgCl·LiCl to direct substitution at the 3-position of the pyrrole ring, minimizing byproducts from competing sites .
• Protecting group strategy : Temporarily mask the cyano group with TMSCl during Friedel-Crafts reactions to prevent undesired side reactions .

Q. What analytical workflows ensure reproducibility in SAR studies?

• High-content screening (HCS) : Combine automated patch-clamp electrophysiology (for ion channel targets) with fluorescence polarization assays (for protein-ligand interactions) .
• Data normalization : Apply Z-score transformation to account for plate-to-plate variability in high-throughput screens .